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Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Urease, a nickel-containing metalloenzyme, is ubiquitous in soil, plants, and microorganisms. It

catalyzes the hydrolysis of urea into ammonia and carbon dioxide. While this process is a key

step in the nitrogen cycle, making nitrogen available to plants, the rapid conversion of urea-

based fertilizers can lead to significant nitrogen loss through ammonia volatilization. This not

only reduces fertilizer efficacy and economic returns for farmers but also contributes to

environmental pollution.

Urease-IN-14 is a potent and specific inhibitor of the urease enzyme, designed as a tool for

agricultural research. By temporarily suppressing urease activity, Urease-IN-14 allows for the

detailed study of nitrogen dynamics in various agricultural systems. Its application can help

researchers to quantify the impact of delayed urea hydrolysis on ammonia volatilization, soil

nitrogen retention, plant nitrogen uptake, and ultimately, crop yield. These application notes

provide detailed protocols for the use of Urease-IN-14 in a laboratory and field research

setting.
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Mechanism of Action
Urease-IN-14 functions as a urease inhibitor by slowing the conversion of urea to ammonia.[1]

In the soil, Urease-IN-14 is converted to its oxygen analog, which then binds to the nickel ions

in the active site of the urease enzyme. This action blocks the enzyme's ability to hydrolyze

urea, thus delaying the release of ammonia. This delay allows more time for rainfall or irrigation

to move the urea into the soil profile, where the released ammonium is less susceptible to

volatilization.[2]

Applications in Agricultural Research
Evaluating Nitrogen Use Efficiency: Urease-IN-14 can be used to assess the impact of

delayed urea hydrolysis on nitrogen uptake and utilization by various crops.

Studying Ammonia Volatilization: Researchers can employ Urease-IN-14 to quantify the

reduction in ammonia loss from urea-based fertilizers under different soil types,

environmental conditions, and agricultural practices.

Investigating Soil Nitrogen Dynamics: The inhibitor is a valuable tool for studying the effects

of controlled nitrogen release on soil microbial communities and the overall nitrogen cycle.

Optimizing Fertilizer Formulations: Urease-IN-14 can be used in the development and

testing of new enhanced-efficiency fertilizers.

Quantitative Data
The following tables summarize the biochemical properties and agricultural efficacy of a

representative urease inhibitor, which serves as a proxy for Urease-IN-14.

Parameter Value Reference

Molecular Formula C4H14N3PS [1]

Appearance White solid [1]

Melting Point 54 °C [1]

IC50 (Soil Urease) 27.5 µM [3]
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Table 1: Biochemical Properties of Urease-IN-14.

Treatment
Ammonia Volatilization
Reduction (%) vs.
Untreated Urea

Reference

Urea + Urease-IN-14 (0.05%

w/w)
28 - 88% [4]

Urea + Urease-IN-14 (Fall

Application)
61 - 74% [5]

Urea + Urease-IN-14 (Spring

Application)
4 - 69% [5]

Urea + Urease-IN-14

(Average)
~53% [2][6]

Table 2: Effect of Urease-IN-14 on Ammonia Volatilization in Field Studies.

Crop
Yield Increase (%) with
Urease-IN-14 vs. Untreated
Urea

Reference

Wheat 4 - 6% [7]

Maize 13.43 - 17.85% (sugar yield) [8]

General Crop Average
~6.0% (varies from -0.8 to

10.2%)
[2][6]

Table 3: Impact of Urease-IN-14 on Crop Yield.

Experimental Protocols
Protocol 1: In Vitro Urease Inhibition Assay to Determine
IC50
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This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of

Urease-IN-14 on purified or extracted urease enzyme.

Materials:

Urease enzyme (e.g., from Jack Bean)

Urea

Phosphate buffer (pH 7.4)

Urease-IN-14

Phenol-hypochlorite reagent (for ammonia quantification)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of Urease-IN-14 in a suitable solvent (e.g., DMSO).

Prepare serial dilutions of the Urease-IN-14 stock solution to create a range of

concentrations for testing.

In a 96-well plate, add:

50 µL of urease enzyme solution.

25 µL of the Urease-IN-14 dilution (or solvent for control).

Incubate for 15 minutes at 37°C.

Initiate the reaction by adding 50 µL of urea solution to each well.

Incubate the plate for 30 minutes at 37°C.
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Stop the reaction and measure the amount of ammonia produced using the phenol-

hypochlorite method. Read the absorbance at 630 nm.

Calculate the percentage of urease inhibition for each concentration of Urease-IN-14
compared to the control.

Plot the percentage inhibition against the logarithm of the inhibitor concentration and

determine the IC50 value from the resulting dose-response curve.

Protocol 2: Soil Urease Activity Assay
This protocol measures the effect of Urease-IN-14 on the activity of urease in a soil sample.

Materials:

Fresh soil samples

Urea solution

Urease-IN-14 solution

Toluene

Potassium chloride (KCl) solution (2 M)

Apparatus for ammonia determination (e.g., distillation unit or colorimeter)

Procedure:

Sieve fresh soil samples (2 mm mesh) and determine the moisture content.

To a 5 g (oven-dry equivalent) soil sample in a flask, add:

0.2 mL of toluene.

9 mL of Tris buffer (pH 9.0).

1 mL of Urease-IN-14 solution at the desired concentration (or buffer for control).
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Swirl the flask for a few seconds and add 1 mL of 10% urea solution.

Stopper the flask and incubate at 37°C for 2 hours.

After incubation, add 50 mL of 2 M KCl solution and shake for 30 minutes.

Filter the soil suspension and analyze the filtrate for ammonium-nitrogen content.

Calculate the urease activity as µg NH4+-N released per gram of soil per hour.

Protocol 3: Field Trial to Evaluate the Efficacy of Urease-
IN-14
This protocol outlines a basic field trial to assess the impact of Urease-IN-14 on ammonia

volatilization and crop yield.

Experimental Design:

Treatments:

Control (no nitrogen fertilizer)

Urea

Urea + Urease-IN-14

Replication: At least 4 replicates for each treatment.

Plot Size: Appropriate for the crop and harvesting equipment.

Design: Randomized Complete Block Design (RCBD) to account for field variability.[9]

Procedure:

Site Selection and Preparation: Choose a uniform field site and prepare the seedbed

according to standard practices for the chosen crop.
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Fertilizer Application: Apply the fertilizer treatments at the recommended rate for the crop

and region. Ensure uniform application within each plot.

Ammonia Volatilization Measurement:

Use a semi-open static chamber method to measure ammonia loss.

Place chambers in the center of each plot immediately after fertilizer application.

Trap the volatilized ammonia in an acid solution (e.g., sulfuric acid) within the chamber.

Collect the acid traps at regular intervals (e.g., 1, 2, 4, 7, 14, and 21 days after application)

and analyze for ammonium content.

Crop Management: Manage all plots uniformly throughout the growing season in terms of

irrigation, pest control, and other agronomic practices.

Data Collection:

Record plant emergence, growth stages, and any signs of phytotoxicity.

At maturity, harvest the crop from a designated area within each plot.

Measure the grain yield and determine the nitrogen content of the grain and straw.

Data Analysis:

Calculate the cumulative ammonia loss for each treatment.

Analyze the crop yield and nitrogen uptake data using Analysis of Variance (ANOVA)

appropriate for an RCBD.

Compare the treatment means to determine the effect of Urease-IN-14.
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Caption: Urease action and inhibition pathway.
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Caption: Workflow for evaluating Urease-IN-14.
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Caption: Benefits of Urease-IN-14 in agriculture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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